7-bromo-2,1,3-benzothiadiazole-4-sulfonamide
Overview
Description
7-Bromo-2,1,3-benzothiadiazole-4-sulfonamide (BTDS) is a synthetic compound with a wide range of applications in science and engineering. It has been used in a variety of fields, including medicine, materials science, and biochemistry. BTDS has a number of unique properties that make it useful in a variety of applications.
Scientific Research Applications
7-bromo-2,1,3-benzothiadiazole-4-sulfonamide has been used in a variety of scientific research applications. It has been used in the synthesis of a wide range of materials, including polymers, nanomaterials, and organic semiconductors. It has also been used as a catalyst in the synthesis of organic compounds, and as a reagent in the synthesis of pharmaceuticals. In addition, 7-bromo-2,1,3-benzothiadiazole-4-sulfonamide has been used in the study of enzyme inhibition and in the development of new drugs.
Mechanism of Action
The mechanism of action of 7-bromo-2,1,3-benzothiadiazole-4-sulfonamide is not fully understood. However, it is believed that the compound interacts with a variety of proteins and enzymes in the body, leading to changes in their activity. It is thought that these changes lead to the observed biochemical and physiological effects of 7-bromo-2,1,3-benzothiadiazole-4-sulfonamide.
Biochemical and Physiological Effects
The biochemical and physiological effects of 7-bromo-2,1,3-benzothiadiazole-4-sulfonamide are not fully understood. However, it has been observed to have a variety of effects on the body. It has been shown to reduce inflammation, inhibit the growth of cancer cells, and inhibit the activity of enzymes involved in the synthesis of cholesterol. It has also been observed to have an anti-fungal effect, as well as an anti-viral effect.
Advantages and Limitations for Lab Experiments
The advantages of using 7-bromo-2,1,3-benzothiadiazole-4-sulfonamide in laboratory experiments include its low cost and ease of synthesis. It is also relatively stable and can be stored for long periods of time. The main limitation of 7-bromo-2,1,3-benzothiadiazole-4-sulfonamide is its potential toxicity. It is important to use appropriate safety measures when handling 7-bromo-2,1,3-benzothiadiazole-4-sulfonamide in the laboratory.
Future Directions
There are a number of potential future directions for the study and use of 7-bromo-2,1,3-benzothiadiazole-4-sulfonamide. One potential direction is the development of new drugs based on 7-bromo-2,1,3-benzothiadiazole-4-sulfonamide. Another potential direction is the development of new materials based on 7-bromo-2,1,3-benzothiadiazole-4-sulfonamide. Additionally, further research into the biochemical and physiological effects of 7-bromo-2,1,3-benzothiadiazole-4-sulfonamide could lead to new therapeutic applications. Finally, further research into the mechanism of action of 7-bromo-2,1,3-benzothiadiazole-4-sulfonamide could lead to a better understanding of its effects on the body.
Synthesis Methods
7-bromo-2,1,3-benzothiadiazole-4-sulfonamide is synthesized by a multi-step process involving the reaction of 7-bromo-2,1,3-benzothiadiazole (BT) with 4-sulfonamide (S). The reaction is carried out in a solvent such as ethanol or acetone, and the resulting product is a white crystalline powder. The reaction is typically catalyzed by a base such as sodium hydroxide or potassium hydroxide. The reaction is generally carried out at temperatures between 0-100°C in a sealed reaction vessel.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 7-bromo-2,1,3-benzothiadiazole-4-sulfonamide involves the reaction of 7-bromo-2,1,3-benzothiadiazole with sulfamic acid in the presence of a dehydrating agent.", "Starting Materials": [ "7-bromo-2,1,3-benzothiadiazole", "sulfamic acid", "dehydrating agent (e.g. phosphorus pentoxide)" ], "Reaction": [ "Mix 7-bromo-2,1,3-benzothiadiazole and sulfamic acid in a solvent such as acetic acid or dimethylformamide.", "Add a dehydrating agent such as phosphorus pentoxide to the mixture.", "Heat the mixture to a temperature of around 150-200°C for several hours.", "Cool the mixture and filter the resulting solid product.", "Wash the solid product with a solvent such as water or ethanol to remove any impurities.", "Dry the final product under vacuum to obtain 7-bromo-2,1,3-benzothiadiazole-4-sulfonamide." ] } | |
CAS RN |
41512-11-2 |
Molecular Formula |
C6H4BrN3O2S2 |
Molecular Weight |
294.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
